Cas no 901920-91-0 (2-(4-chloro-2-methylphenyl)piperidine)

• Product Name: 2-(4-chloro-2-methylphenyl)piperidine
• CAS No: 901920-91-0
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 5969179
• PubChem ID: 84781098
• Update Time: 2025-06-08

2-(4-chloro-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methylphenyl)piperidine
• Piperidine, 2-(4-chloro-2-methylphenyl)-
• EN300-1968318
• 901920-91-0

• Inchi： 1S/C12H16ClN/c1-9-8-10(13)5-6-11(9)12-4-2-3-7-14-12/h5-6,8,12,14H,2-4,7H2,1H3
• InChI Key： NTUHCXPROWUJIE-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=C(Cl)C=C1C

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Predicted)
• Boiling Point: 311.2±42.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)

Additional information on 2-(4-chloro-2-methylphenyl)piperidine

Comprehensive Overview of 2-(4-Chloro-2-methylphenyl)piperidine (CAS No. 901920-91-0): Properties, Applications, and Research Insights

2-(4-Chloro-2-methylphenyl)piperidine (CAS No. 901920-91-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its unique chloro-methylphenyl substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a piperidine ring with a substituted aromatic group, making it a versatile scaffold for drug discovery and material science applications.

In recent years, the demand for piperidine-based compounds has surged due to their prevalence in central nervous system (CNS) drug development. Researchers have explored 2-(4-chloro-2-methylphenyl)piperidine for its potential role in modulating neurotransmitter receptors, particularly in studies related to neurodegenerative diseases. The compound's lipophilic properties and structural flexibility align with current trends in blood-brain barrier (BBB) penetration optimization, a hot topic in neuropharmacology.

From a synthetic chemistry perspective, the CAS No. 901920-91-0 compound offers intriguing possibilities for catalysis and asymmetric synthesis. Its chloro and methyl functional groups provide distinct reactivity profiles, enabling selective modifications. This has led to its inclusion in high-throughput screening libraries, where researchers investigate its interactions with various biological targets. The compound's structure-activity relationship (SAR) data is particularly valuable for medicinal chemistry teams working on GPCR-targeted therapies.

Environmental and green chemistry applications of 2-(4-chloro-2-methylphenyl)piperidine have also emerged as a research focus. Scientists are evaluating its biodegradation pathways and developing eco-friendly synthesis methods to align with sustainable chemistry principles. This addresses growing concerns about pharmaceutical pollution in waterways, a subject frequently searched in environmental science forums.

The analytical characterization of 901920-91-0 involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for quality control in API manufacturing. Recent publications highlight its chromatographic behavior under different mobile phase conditions, providing valuable data for analytical method development professionals.

In material science, the piperidine-phenyl core of this compound has shown promise in organic electronics. Its conjugated system and electron-donating/withdrawing groups make it a candidate for organic semiconductors research, particularly in OLED technology development. This application aligns with the booming interest in flexible electronics and wearable technology.

Regulatory aspects of 2-(4-chloro-2-methylphenyl)piperidine remain compliant with major chemical inventories worldwide. The compound's REACH registration status and GHS classification data are frequently updated to reflect current chemical safety standards. This information is crucial for supply chain professionals and regulatory affairs specialists navigating global compliance requirements.

Future research directions for CAS No. 901920-91-0 may explore its potential in cancer immunotherapy and antibiotic adjuvants, two rapidly evolving fields in biomedical research. The compound's ability to potentially modify cell membrane permeability could have implications for drug delivery systems, another trending topic in pharmaceutical sciences.

For synthetic chemists, the scale-up challenges of 2-(4-chloro-2-methylphenyl)piperidine production present interesting optimization opportunities. Recent patents disclose improved catalytic hydrogenation methods for its synthesis, addressing common issues like byproduct formation and yield optimization – key concerns in process chemistry discussions.

The commercial availability of 901920-91-0 through specialized chemical suppliers has expanded its accessibility to research institutions. Quality specifications typically include ≥98% purity by HPLC analysis, with strict controls on residual solvents and heavy metal content, meeting the stringent requirements of pharmaceutical-grade materials.